![molecular formula C14H19NO3 B4893661 1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperidine](/img/structure/B4893661.png)
1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperidine, also known as MDBP, is a synthetic compound that belongs to the class of psychoactive substances. It is structurally related to MDA (3,4-methylenedioxyamphetamine) and MDMA (3,4-methylenedioxymethamphetamine), which are known for their psychoactive effects. MDBP has gained attention in recent years due to its potential therapeutic applications and its ability to modulate the activity of neurotransmitters in the brain.
Mechanism of Action
1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperidine acts as a serotonin and dopamine receptor agonist, which means that it binds to these receptors and activates them. This leads to an increase in the levels of these neurotransmitters in the brain, which are associated with feelings of pleasure, mood regulation, and cognitive function. This compound also inhibits the reuptake of these neurotransmitters, which prolongs their activity in the brain.
Biochemical and Physiological Effects
This compound has been shown to produce a range of biochemical and physiological effects in animal models. These include increased locomotor activity, enhanced cognitive function, and altered levels of various neurotransmitters in the brain. This compound has also been shown to have anxiolytic and antidepressant effects in animal models, which suggest its potential use in the treatment of these disorders.
Advantages and Limitations for Lab Experiments
1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperidine has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and its effects on neurotransmitter systems in the brain are well-characterized. However, there are also some limitations to its use. This compound is a psychoactive substance, which means that it has the potential to produce unwanted effects on behavior and cognition in animal models. Additionally, its effects on neurotransmitter systems in the brain may not translate directly to humans, which limits its potential therapeutic applications.
Future Directions
There are several future directions for research on 1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperidine. One potential area of study is its use as a cognitive enhancer, particularly in the treatment of cognitive deficits associated with aging and neurodegenerative diseases. Another area of study is its potential use in the treatment of psychiatric disorders such as depression and anxiety. Further research is needed to better understand the mechanisms underlying the effects of this compound and to determine its safety and efficacy in humans.
Synthesis Methods
1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperidine can be synthesized through a multi-step process using commercially available starting materials. The synthesis involves the reaction of piperidine with 7-methoxy-1,3-benzodioxole-5-carbaldehyde, followed by reduction with sodium borohydride. The final product is purified through chromatography and characterized using various analytical techniques, including NMR and mass spectrometry.
Scientific Research Applications
1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperidine has been studied for its potential therapeutic applications, particularly in the treatment of various psychiatric disorders. It has been shown to modulate the activity of serotonin and dopamine receptors in the brain, which are implicated in the pathophysiology of mood disorders such as depression and anxiety. This compound has also been studied for its potential use as a cognitive enhancer, as it has been shown to improve working memory and attention in animal models.
properties
IUPAC Name |
1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO3/c1-16-12-7-11(8-13-14(12)18-10-17-13)9-15-5-3-2-4-6-15/h7-8H,2-6,9-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEIUATSYIMJHAO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC2=C1OCO2)CN3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.